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Compound of Interest

Compound Name: MM-589

Cat. No.: B3028470

Application Notes and Protocols: MM-589

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of the
compound MM-589, a potent inhibitor of the WD repeat domain 5 (WDR5) and mixed lineage
leukemia (MLL) protein-protein interaction. Adherence to these guidelines is crucial for
ensuring the compound's stability and activity for experimental use.

Compound Information

MM-589 is a cell-permeable macrocyclic peptidomimetic that effectively targets the WDR5-MLL
interaction.[1][2] It binds to WDRS with high affinity, exhibiting an 1C50 of 0.90 nM, and
consequently inhibits the histone H3K4 methyltransferase (HMT) activity of the MLL complex
with an IC50 of 12.7 nM.[1][2][3][4][5] The trifluoroacetate (TFA) salt of MM-589 is often used
and is reported to have enhanced water solubility and stability.[3][6]

Quantitative Data Summary

The following table summarizes the key quantitative data for MM-589.
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Parameter Value Source
Molecular Weight 572.70 g/mol (Free Form) [3]

686.72 g/mol (TFA Salt) [51[7]

IC50 (WDR5 binding) 0.90 nM [1121[3][41[5][7]
IC50 (MLL H3K4 HMT activity) ~ 12.7 nM (12131415171
Cellular IC50 (MV4-11 cells) 0.25 uM (4 days) [3]

Cellular IC50 (MOLM-13 cells) 0.21 pM (4 days) [3]

Solubility (DMSO) > 100 mg/mL [3]

. 40 mg/mL (with ultrasonic and
Solubility (Water - TFA Salt) . [7]
pH adjustment to 2)

Experimental Protocols
Reconstitution of MM-589

This protocol describes the preparation of stock solutions of MM-589 for in vitro experiments. It
is recommended to use freshly opened, anhydrous DMSO for reconstitution to avoid
hygroscopic effects that can impact solubility.[3]

Materials:

MM-589 powder (free form or TFA salt)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free polypropylene tubes

Calibrated micropipettes and sterile tips
Protocol for Creating a 10 mM Stock Solution in DMSO:

o Preparation: Allow the vial of MM-589 powder to equilibrate to room temperature for at least
15 minutes before opening to prevent condensation.
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o Calculation: To prepare a 10 mM stock solution, use the following formula to determine the
required volume of DMSO:

o For MM-589 (free form, MW =572.70 g/mol ): Add 174.6 pL of DMSO per 1 mg of powder.
o For MM-589 TFA salt (MW = 686.72 g/mol ): Add 145.6 pL of DMSO per 1 mg of powder.

o Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial
containing the MM-589 powder.

» Dissolution: Cap the vial tightly and vortex gently for 1-2 minutes until the powder is
completely dissolved. A brief sonication in a water bath may be used to aid dissolution if
necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile polypropylene tubes.

o Storage: Store the aliquoted stock solutions as recommended in the storage section below.

Storage of MM-589

Proper storage of both the solid compound and its solutions is critical to maintain its chemical
integrity and biological activity.

Solid Compound:

» Store the solid powder at -20°C in a desiccator, sealed away from moisture.[5][7]
Stock Solutions:

e Short-term storage (up to 1 month): Store aliquoted stock solutions at -20°C.[7]

e Long-term storage (up to 6 months): For extended storage, it is recommended to store the
aliquoted stock solutions at -80°C.[7]

Working Solutions:
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e Working solutions diluted in agueous media should be prepared fresh for each experiment
and used immediately. If temporary storage is necessary, keep the solution on ice and use it

within the same day.

Visualizations
Signaling Pathway of MM-589

The following diagram illustrates the mechanism of action of MM-589.
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Click to download full resolution via product page

Caption: Mechanism of MM-589 action.

Experimental Workflow: Reconstitution and Storage

This diagram outlines the recommended workflow for preparing and storing MM-589.
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Caption: MM-589 reconstitution and storage workflow.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3028470?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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